Aminooxyacetic acid hemihydrochloride

• IUPAC Name: 2-aminooxyacetic acid;hydrochloride
• InChI: InChI=1S/2C2H5NO3.ClH/c2*3-6-1-2(4)5;/h2*1,3H2,(H,4,5);1H
• InChI Key: KBXIJIPYZKPDRU-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)ON.C(C(=O)O)ON.Cl
• Molecular Formula: C4H11ClN2O6
• DSSTOX Substance ID: DTXSID50883906
• Molecular Weight: 218.59 g/mol
• CAS No.: 2921-14-4

Description

IDO1 is an enzyme that catalyzes the degradation of tryptophan to N-formyl-kynurenine, a pathway that is often upregulated in various cancers to help tumors evade the immune system . By inhibiting IDO1, INCB024360 aims to restore immune system function and enhance the body’s ability to fight cancer .

Mechanism of Action

Target of Action

The primary targets of Carboxymethoxylamine hemihydrochloride are the GABA-T (GABA transaminase) and the malate-aspartate shuttle (MAS) . GABA-T is an enzyme involved in the degradation of GABA, an inhibitory neurotransmitter in the nervous system. The MAS is a biochemical system for translocating electrons produced during glycolysis across the semipermeable inner membrane of the mitochondrion for oxidative phosphorylation .

Mode of Action

Carboxymethoxylamine hemihydrochloride acts as an inhibitor of both GABA-T and MAS . By inhibiting GABA-T, it prevents the breakdown of GABA, leading to increased levels of this neurotransmitter. The inhibition of MAS disrupts the normal functioning of the electron transport chain, affecting energy production in cells .

Biochemical Pathways

The compound’s action on GABA-T affects the GABAergic pathway , leading to increased levels of GABA in the system . Its inhibition of MAS impacts the glycolytic pathway and oxidative phosphorylation , potentially leading to decreased ATP production .

Result of Action

The inhibition of GABA-T by Carboxymethoxylamine hemihydrochloride can lead to increased levels of GABA, which may have a calming effect on the nervous system . The inhibition of MAS can disrupt energy production, which may affect various cellular processes .

Action Environment

The action, efficacy, and stability of Carboxymethoxylamine hemihydrochloride can be influenced by various environmental factors. For instance, the pH of the environment could potentially affect the compound’s solubility and therefore its absorption and distribution . .

Biochemical Analysis

Biochemical Properties

Carboxymethoxylamine hemihydrochloride plays a significant role in biochemical reactions. It is known to interact with enzymes, proteins, and other biomolecules. Specifically, it is a potent inhibitor of (pyridoxal 5’-phosphate) PLP-dependent β-lyases . This interaction can influence various biochemical reactions and pathways.

Cellular Effects

The effects of Carboxymethoxylamine hemihydrochloride on cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

At the molecular level, Carboxymethoxylamine hemihydrochloride exerts its effects through various mechanisms. It is known to bind with biomolecules and inhibit or activate enzymes . Specifically, it inhibits (pyridoxal 5’-phosphate) PLP-dependent β-lyases . This inhibition can lead to changes in gene expression and other molecular effects.

Metabolic Pathways

Carboxymethoxylamine hemihydrochloride is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can affect metabolic flux or metabolite levels

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of INCB024360 involves multiple steps, starting with the preparation of key intermediates. One common route includes the reaction of 3-chloro-4-fluoroaniline with nitrosomethylidene to form an intermediate, which is then reacted with 1,2,5-oxadiazol-3-amine under specific conditions to yield INCB024360 . The reaction conditions typically involve the use of solvents like dimethyl sulfoxide (DMSO) and require careful temperature control to ensure high yield and purity .

Industrial Production Methods: Industrial production of INCB024360 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and minimize impurities. This often includes the use of advanced purification techniques such as high-performance liquid chromatography (HPLC) to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions: INCB024360 primarily undergoes inhibition reactions where it binds to the active site of IDO1, preventing the enzyme from catalyzing the degradation of tryptophan . It does not typically undergo oxidation, reduction, or substitution reactions under physiological conditions.

Common Reagents and Conditions: The primary reagent involved in the activity of INCB024360 is the enzyme IDO1. The compound is highly selective for IDO1 and shows minimal activity against other related enzymes such as IDO2 and tryptophan 2,3-dioxygenase (TDO) . The inhibition reaction occurs under physiological conditions, typically at body temperature and pH.

Major Products Formed: The major product of the reaction involving INCB024360 is the stabilized form of the enzyme-substrate complex, which prevents the formation of N-formyl-kynurenine from tryptophan .

Scientific Research Applications

INCB024360 has been extensively studied for its potential in cancer immunotherapy. It has shown promise in preclinical models and clinical trials for various types of cancer, including melanoma, non-small cell lung cancer, and prostate cancer . The compound works by enhancing the immune response against tumors, making it a valuable addition to combination therapies with other immunomodulatory drugs .

In addition to its use in cancer therapy, INCB024360 is also being investigated for its potential in treating other diseases characterized by immune dysregulation, such as autoimmune disorders .

Comparison with Similar Compounds

Similar Compounds:

• Indoximod
• Navoximod
• BGB-5777

Uniqueness: INCB024360 is unique in its high selectivity for IDO1 compared to other related enzymes such as IDO2 and TDO . This selectivity reduces the likelihood of off-target effects and enhances its therapeutic potential. Additionally, INCB024360 has shown significant efficacy in combination with other cancer therapies, making it a versatile agent in the field of oncology .

Customer Q & A

A: Carboxymethoxylamine Hemihydrochloride (also known as Aminooxyacetic acid hemihydrochloride or O-(Carboxymethyl)hydroxylamine hemihydrochloride) is a chemical compound primarily known for its inhibitory effect on certain enzymes. Its primary mechanism of action involves the inhibition of transaminases, particularly aspartate transaminase, by interfering with the exchange of reducing equivalents between the cytosol and the mitochondrial matrix. [] This disruption of transamination reactions can influence various metabolic pathways, including gluconeogenesis. []

A: Research indicates that Carboxymethoxylamine Hemihydrochloride inhibits osteoclastogenesis and bone resorption by targeting the energy metabolism pathway within osteoclasts. [] Specifically, it attenuates mitochondrial oxidative phosphorylation, leading to reduced mitochondrial function and an inadequate energy supply. [] This disruption in energy production hampers the differentiation and bone-resorbing activity of osteoclasts. []

A: Studies suggest that endogenous production of Hydrogen Sulfide (H2S) by enzymes like cystathionine γ-lyase (CSE) and cysteine aminotransferase/3-mercaptopyruvate sulfurtransferase (CAT/3-MST) plays a role in blood-brain barrier disruption after a stroke. [] Carboxymethoxylamine Hemihydrochloride, specifically as an inhibitor of cystathionine β-synthase (CBS), has been found to prevent blood-brain barrier disruption in CSE knockout mice, suggesting a complex interplay between different H2S-producing enzymes in this context. []

A: Research in a rat model of Irritable Bowel Syndrome (IBS) induced by neonatal colonic inflammation suggests that Carboxymethoxylamine Hemihydrochloride can suppress visceral hypersensitivity. [] It appears to achieve this effect by inhibiting CBS, which subsequently reduces the activity of voltage-gated sodium channels in colon-specific dorsal root ganglion neurons. [] This modulation of neuronal activity contributes to the observed reduction in pain perception.

A: Carboxymethoxylamine Hemihydrochloride is frequently employed in the synthesis of haptens, which are then used to generate antibodies for detecting various toxins. This application leverages its ability to react with specific functional groups in target molecules. For instance, it can react with brevetoxins [], aflatoxin M1 [, ], and zearalenone [, ] to create modified versions that can be used as haptens. These haptens are crucial for developing sensitive and specific immunoassays for these toxins in various samples, including food products.